Cas no 2177365-89-6 (tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate
• CAS No: 2177365-89-6
• MF: C₂₀H₃₂N₄O₅
• MW: 408.491885185242
• CID: 5337800
• Update Time: 2025-10-21

tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl)piperidine-1-carboxylate
• tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate

• Inchi： 1S/C20H32N4O5/c1-20(2,3)29-19(28)23-9-5-6-14(12-23)17(26)22-10-7-15(8-11-22)24-13-16(25)21(4)18(24)27/h14-15H,5-13H2,1-4H3
• InChI Key： IFQNQBNKHPIZNO-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(=O)OC(C)(C)C)CCC1)N1CCC(CC1)N1C(N(C)C(C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 681
• XLogP3: 0.7
• Topological Polar Surface Area: 90.5

Additional information on tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate

Introduction to tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate (CAS No. 2177365-89-6)

tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate, with the CAS number 2177365-89-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and an imidazolidinone moiety. These structural elements contribute to its biological activity and pharmacological properties.

The synthesis of tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate involves multiple steps, each requiring precise control of reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research and development purposes. The use of advanced techniques such as microwave-assisted synthesis and catalysts has significantly improved the efficiency and selectivity of the synthetic process.

In terms of its biological activity, tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate has been studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated its ability to modulate the activity of specific kinases, which are key enzymes in cellular signaling pathways. This modulation can lead to the inhibition of cancer cell proliferation and the induction of apoptosis.

The pharmacological properties of tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate have also been extensively investigated. Preclinical studies have shown that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties make it an attractive candidate for further development as a drug candidate. Additionally, its low toxicity and high selectivity for target proteins enhance its potential for clinical applications.

The structural features of tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate contribute to its unique binding interactions with target proteins. The tert-butyl group provides steric hindrance that can influence the compound's binding affinity and selectivity. The piperidine ring offers flexibility that allows the compound to adopt various conformations necessary for optimal binding. The imidazolidinone moiety is known for its ability to form hydrogen bonds with target proteins, enhancing the stability of the protein-ligand complex.

Recent studies have also explored the use of tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate in combination therapies. Combining this compound with other drugs has shown synergistic effects in inhibiting tumor growth and improving treatment outcomes. For example, when used in conjunction with chemotherapy agents, it has been observed to enhance the efficacy of these treatments by targeting multiple signaling pathways simultaneously.

The safety profile of tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate has been evaluated through extensive preclinical studies. These studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl 3-[4-(3-methyl-2,4-dioxoimidazolidin-1-yl)piperidine-1-carbonyl]piperidine-1-carboxylate (CAS No. 2177365-89-6) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.